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Compound of Interest

Compound Name: 4-Hydroxypyridine-3-sulfonic Acid

CAS No.: 51498-37-4

Cat. No.: B126372

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Detailed crystallographic data for 4-Hydroxypyridine-3-sulfonic acid, such as unit

cell parameters, space group, and atomic coordinates from single-crystal X-ray diffraction

studies, are not readily available in the public domain based on a comprehensive search of

scientific literature and databases. This guide therefore focuses on the available

physicochemical properties, synthesis, and characterization methods.

Physicochemical Properties
4-Hydroxypyridine-3-sulfonic acid is a white to light yellow crystalline powder.[1] It is a key

intermediate in the synthesis of pharmaceuticals, most notably the diuretic Torasemide.[2] The

compound is known for its high thermal stability, with a melting point exceeding 300°C.[1][3]

Below is a summary of its key physicochemical properties.
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Property Value Source(s)

Molecular Formula C5H5NO4S [2]

Molecular Weight 175.16 g/mol [2]

Appearance
White to light yellow powder or

crystals

Melting Point >300°C [3][4]

Density 1.71 g/cm³ [1]

Purity ≥98% [2]

Refractive Index 1.643 [1]

CAS Number 51498-37-4 [2]

Experimental Protocols
Synthesis of 4-Hydroxypyridine-3-sulfonic Acid[6]
This protocol describes the synthesis of 4-Hydroxypyridine-3-sulfonic acid from 4-

hydroxypyridine.

Materials:

Fuming sulfuric acid (20% SO3)

Mercury sulfate

4-Hydroxypyridine

Industrial ethanol

Ice

Equipment:

Three-necked round-bottom flask
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Reflux condenser

Thermometer

Stirrer

Filtering apparatus

Vacuum oven

Procedure:

To a three-necked round-bottom flask equipped with a reflux condenser and a thermometer,

add fuming sulfuric acid (120 mL) and mercury sulfate (1.90 g, 6.4 mmol).[5]

Stir the mixture in an ice bath for 20 minutes.[5]

Add 4-hydroxypyridine (38.04 g, 0.4 mol) portion-wise, ensuring the temperature remains

below 25°C.[5]

Slowly heat the resulting mixture to 190°C and maintain stirring at this temperature for 10

hours.[5]

Cool the mixture to room temperature and then slowly pour it into industrial ethanol (360

mL).[5]

Stir the resulting slurry for 1 hour in an ice bath and then filter the mixture.[5]

Take the filter cake and add it to industrial alcohol (200 mL), then stir for another hour in an

ice bath.[5]

Filter the slurry and dry the resulting filter cake under vacuum at 60°C for 12 hours.[5]

This process yields 4-hydroxypyridine-3-sulfonic acid (49.58 g) as a white solid, with a

yield of 70.84%.[5] The crude product can be used in subsequent steps without further

purification.[5]

Characterization Methods
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The characterization of synthesized 4-Hydroxypyridine-3-sulfonic acid and its related

compounds typically involves a range of spectroscopic and analytical techniques to confirm the

structure and purity. While detailed experimental protocols for the characterization of this

specific compound are not available, the following techniques are generally employed for

similar compounds:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra are used

to elucidate the molecular structure.[5]

Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry is used to

determine the molecular weight and fragmentation pattern.[5]

High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the

compound.

Melting Point Analysis: To determine the melting point and as an indicator of purity.[5]

Workflow Visualization
The following diagram illustrates the key steps in the synthesis of 4-Hydroxypyridine-3-
sulfonic acid.
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Start Materials:
- Fuming Sulfuric Acid

- Mercury Sulfate
- 4-Hydroxypyridine

1. Mix Reactants
- Add fuming H₂SO₄ and HgSO₄ to flask

- Cool in ice bath (20 min)

2. Add 4-Hydroxypyridine
- Add portion-wise

- Maintain T < 25°C

3. Heating and Reaction
- Heat to 190°C

- Stir for 10 hours

4. Cooling and Precipitation
- Cool to room temperature

- Pour into ethanol

5. Slurry Stirring and Filtration
- Stir in ice bath (1 hour)

- Filter the mixture

6. Washing
- Resuspend filter cake in ethanol

- Stir in ice bath (1 hour)
- Filter again

7. Drying
- Dry under vacuum at 60°C for 12 hours

Final Product:
4-Hydroxypyridine-3-sulfonic acid

(White Solid)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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